Cas no 14144-45-7 (propanoic acid, 3-propoxy-, heptyl ester)
14144-45-7 structure
Product Name:propanoic acid, 3-propoxy-, heptyl ester
CAS No:14144-45-7
MF:C13H26O3
MW:230.343744754791
CID:1304543
PubChem ID:101326067
Update Time:2025-04-20
propanoic acid, 3-propoxy-, heptyl ester Chemical and Physical Properties
Names and Identifiers
-
- propanoic acid, 3-propoxy-, heptyl ester
- Heptyl 3-propoxypropanoate
- LogP
- DTXSID101030360
- SCHEMBL20210555
- 14144-45-7
-
- Inchi: 1S/C13H26O3/c1-3-5-6-7-8-11-16-13(14)9-12-15-10-4-2/h3-12H2,1-2H3
- InChI Key: DIUSZJDDLQRTSC-UHFFFAOYSA-N
- SMILES: O(C(CCOCCC)=O)CCCCCCC
Computed Properties
- Exact Mass: 230.18828
- Monoisotopic Mass: 230.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
propanoic acid, 3-propoxy-, heptyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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